4-chloro-N-ethyl-1,3-thiazol-2-amine
Overview
Description
“4-chloro-N-ethyl-1,3-thiazol-2-amine” is a chemical compound that belongs to the class of organic compounds known as thiazoles . Thiazoles are compounds containing a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms .
Synthesis Analysis
The synthesis of thiazole derivatives typically involves multicomponent reactions . For example, a series of novel α-aminophosphonates derivatives that incorporated quinoline or quinolone, and coumarylthiazole or 5-phenylthiazol-2-amine moieties were designed and synthesized via Kabachnik–Fields reaction in the presence of ionic liquid under ultrasound irradiation .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
The chemical reactions of thiazole derivatives can be quite complex and depend on the specific substituents present on the thiazole ring . For instance, three-component condensations of aromatic aldehydes with ethyl acetoacetate and 1,3-thiazol-2-amine were carried out with equimolar amounts of the reactants in isopropyl alcohol at 20°C under ultrasonic irradiation .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-N-ethyl-1,3-thiazol-2-amine involves the reaction of 2-chloroethylamine hydrochloride with 2-aminothiazole in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloroethylamine hydrochloride", "2-aminothiazole", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-chloroethylamine hydrochloride in water", "Step 2: Add base to the solution to form the free amine", "Step 3: Add 2-aminothiazole to the solution and stir at room temperature for several hours", "Step 4: Filter the resulting solid and wash with water", "Step 5: Dry the product under vacuum to obtain 4-chloro-N-ethyl-1,3-thiazol-2-amine" ] } | |
CAS RN |
1549090-65-4 |
Product Name |
4-chloro-N-ethyl-1,3-thiazol-2-amine |
Molecular Formula |
C5H7ClN2S |
Molecular Weight |
162.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
